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Compound of Interest

Compound Name: SCH79797 dihydrochloride

Cat. No.: B572083 Get Quote

Essential Safety and Handling Guide for
SCH79797 Dihydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling SCH79797 dihydrochloride. The following

procedural guidance outlines operational plans, personal protective equipment (PPE)

protocols, and disposal methods to ensure a safe laboratory environment.

Compound Information and Hazards
SCH79797 dihydrochloride is a potent and selective non-peptide antagonist of the Protease-

Activated Receptor 1 (PAR₁).[1][2] It is also recognized as a broad-spectrum antibiotic that

functions through a dual-mechanism of action: inhibiting dihydrofolate reductase and disrupting

bacterial cell membrane integrity.[1][3][4] While Safety Data Sheets (SDS) from multiple

suppliers state that the substance does not meet the criteria for being classified as hazardous,

it is a highly bioactive compound that requires careful handling.[5][6]

Chemical and Physical Properties:
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Property Value

Formula C₂₃H₂₅N₅·2HCl[1][6]

Molecular Weight 444.41 g/mol [1][6]

CAS Number 1216720-69-2[1][5][6]

Solubility
Soluble to 50 mM in DMSO and 5 mM in

ethanol.[1][2]

| Storage | Desiccate at room temperature.[1] For long-term storage as a powder, -20°C is

recommended.[2] |

Personal Protective Equipment (PPE)
A thorough risk assessment should always precede the handling of any chemical. For

SCH79797 dihydrochloride, the following multi-layered PPE approach is recommended to

minimize exposure.
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Task Category Primary PPE
Secondary/Task-Specific
PPE

General Lab Operations

• Safety glasses with side

shields• Standard laboratory

coat• Closed-toe shoes

• Nitrile gloves

Handling Powder/Solid

• Chemical splash goggles•

Laboratory coat• Closed-toe

shoes• Nitrile gloves

• Use of a chemical fume hood

is strongly recommended to

avoid inhalation.[7]

Handling Liquids/Solutions

• Chemical splash goggles•

Laboratory coat• Closed-toe

shoes• Chemical-resistant

gloves (e.g., nitrile)[8]

• A face shield may be used for

additional protection against

splashes.[8][9]

Accidental Spill Cleanup

• Chemical splash goggles or

face shield• Chemical-resistant

apron or coveralls• Double-

gloving (nitrile)• Chemical-

resistant footwear

• For large spills or if aerosols

are generated, respiratory

protection may be necessary.

Note: Always inspect PPE for integrity before use and remove it carefully to avoid self-

contamination.[10]

Operational and Handling Plan
A structured workflow is essential for safely handling potent compounds like SCH79797
dihydrochloride.

3.1. Preparation and Weighing

Designate Area: Conduct all work in a designated area, such as a chemical fume hood, to

contain any potential spills or dust.[10]

Assemble Materials: Before starting, gather all necessary equipment, including PPE,

spatulas, weigh boats, solvents, and waste containers.

Review SDS: Always have the Safety Data Sheet readily accessible.[10]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-100923/H-9-Dihydrochloride-SDS-MedChemExpress.pdf
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.quora.com/What-are-personal-protective-equipment-requirements-for-handling-hazardous-chemicals-during-production
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Potent_Chemical_Compounds.pdf
https://www.benchchem.com/product/b572083?utm_src=pdf-body
https://www.benchchem.com/product/b572083?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Potent_Chemical_Compounds.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Potent_Chemical_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: When weighing the solid compound, perform the task within a chemical fume

hood to prevent inhalation of fine particulates. Use a disposable weigh boat to simplify

cleanup and prevent cross-contamination.

3.2. Solution Preparation

Solvent Addition: When preparing solutions, add the solvent to the powder slowly to prevent

splashing.

Solubility: SCH79797 dihydrochloride is soluble in DMSO and ethanol.[1][2] Be aware that

moisture-absorbing DMSO can reduce solubility.[2]

Manipulation: Keep all solutions and subsequent manipulations within the designated

handling area.

3.3. Post-Handling Decontamination

Work Surfaces: After use, decontaminate all work surfaces with an appropriate cleaning

agent (e.g., 70% ethanol).

Equipment: Clean all non-disposable equipment according to standard laboratory

procedures.

PPE Removal: Remove PPE in the reverse order it was put on. Dispose of single-use items

in the designated hazardous waste container.[10]

Emergency Procedures
4.1. First Aid Measures

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek medical attention.[5][6]

Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly

with soap and water.[5][6]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial respiration. Seek medical attention.[5][6]
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Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[5]

4.2. Accidental Release Measures

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Contain Spill: For liquid spills, absorb with an inert material (e.g., diatomite, universal

binders).[5] For solid spills, carefully sweep or vacuum the material, avoiding dust

generation.

Clean: Decontaminate the spill area and place all contaminated materials into a sealed

container for proper disposal.[5]

Disposal Plan
Proper disposal is critical to ensure laboratory and environmental safety.

Chemical Waste: Dispose of unused SCH79797 dihydrochloride and any solutions

containing the compound as hazardous chemical waste. Do not dispose of it down the drain.

[10]

Contaminated Materials: All disposable items that have come into contact with the compound

(e.g., gloves, weigh boats, pipette tips) should be placed in a clearly labeled hazardous

waste container.

Container Disposal: Before disposing of the empty stock container, ensure it is thoroughly

decontaminated. Obliterate or remove the label before disposal.[10]

Mechanism of Action Visualization
SCH79797 dihydrochloride exhibits a dual-mechanism of action against bacteria, making it a

promising antibiotic candidate that can evade drug resistance.[3][4] It simultaneously targets

bacterial folate metabolism and disrupts membrane integrity.[1][3][4]
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Caption: Dual-mechanism antibiotic action of SCH79797.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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